Cas no 1361726-68-2 (2',6'-Dichloro-2,3-difluoro-biphenyl-4-ol)

• Product Name: 2',6'-Dichloro-2,3-difluoro-biphenyl-4-ol
• CAS No: 1361726-68-2
• MF: C₁₂H₆Cl₂F₂O
• MW: 275.078248500824
• CID: 4994060
• Update Time: 2025-05-22

2',6'-Dichloro-2,3-difluoro-biphenyl-4-ol Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dichloro-2,3-difluoro-biphenyl-4-ol

• Inchi： 1S/C12H6Cl2F2O/c13-7-2-1-3-8(14)10(7)6-4-5-9(17)12(16)11(6)15/h1-5,17H
• InChI Key： AMOQZCUSWZZWJQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(=C(C=1F)F)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2

Additional information on 2',6'-Dichloro-2,3-difluoro-biphenyl-4-ol

2',6'-Dichloro-2,3-difluoro-biphenyl-4-ol: A Comprehensive Overview

The compound 2',6'-Dichloro-2,3-difluoro-biphenyl-4-ol (CAS No. 1361726-68-2) is a highly specialized organic molecule with a unique structure and intriguing chemical properties. This compound belongs to the class of biphenyl derivatives, which are widely studied for their applications in various fields such as pharmacology, materials science, and environmental chemistry. The molecule's structure consists of two phenyl rings connected by a single bond, with substituents including chlorine atoms at the 2' and 6' positions, fluorine atoms at the 2 and 3 positions, and a hydroxyl group at the 4 position. This combination of substituents imparts distinctive electronic and steric properties to the molecule, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of biphenyl derivatives in drug discovery, particularly in the development of kinase inhibitors. The presence of halogen atoms (chlorine and fluorine) in 2',6'-Dichloro-2,3-difluoro-biphenyl-4-ol enhances its ability to interact with biological targets through halogen bonding, a non-covalent interaction that has gained significant attention in medicinal chemistry. Researchers have explored the use of this compound as a lead molecule for designing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmacological applications, biphenyl derivatives like 2',6'-Dichloro-2,3-difluoro-biphenyl-4-ol have shown promise in materials science. The compound's aromaticity and substituent effects make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in thin-film transistor technology have leveraged the unique electronic properties of such compounds to improve device performance and efficiency.

The synthesis of 2',6'-Dichloro-2,3-difluoro-biphenyl-4-ol involves a multi-step process that typically includes nucleophilic aromatic substitution and electrophilic substitution reactions. Researchers have optimized these synthetic pathways to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. These advancements underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for such specialized compounds.

From an environmental perspective, understanding the fate and transport of biphenyl derivatives in natural systems is crucial for assessing their potential impact on ecosystems. Studies have shown that biphenyl derivatives can undergo various transformation processes under environmental conditions, including photodegradation and microbial degradation. The presence of halogen substituents can influence these processes by altering the molecule's stability and reactivity. Such insights are essential for developing strategies to mitigate any adverse environmental effects associated with these compounds.

Looking ahead, the future research on biphenyl derivatives is expected to focus on expanding their applications in emerging fields such as nanotechnology and green chemistry. The development of biodegradable versions of these compounds could address concerns related to environmental sustainability while maintaining their desirable chemical properties. Additionally, advancements in computational chemistry tools are likely to play a pivotal role in predicting the behavior of biphenyl derivatives under different conditions, thereby accelerating their development and application.

In conclusion, 2',6'-Dichloro-2,3-difluoro-biphenyl-4-ol (CAS No. 1361726-68-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers exploring new frontiers in chemistry, biology, and materials science. As our understanding of this compound deepens through ongoing studies and technological advancements, its potential contributions to scientific progress continue to expand.